Dimethyl 1,4-cyclohexanedicarboxylate
Cat. No. B3415713
CAS RN:
3399-21-1
M. Wt: 200.23 g/mol
InChI Key: LNGAGQAGYITKCW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Overview
Description
Dimethyl 1,4-cyclohexanedicarboxylate (DMCD) is a low melting, cycloaliphatic diester . It is used for the synthesis of polyester resins, polyamides, alkyds, and plasticizers . Its molecular formula is C10H16O4 .
Synthesis Analysis
DMCD is used for the synthesis of polyester resins, polyamides, alkyds, and plasticizers . It is reacted in the first stage of a cook with glycols and polyols only. The first stage is processed until methanol no longer evolves, which indicates the reaction is complete. Diacid components are then added in the second stage .Molecular Structure Analysis
The molecular structure of DMCD is C10H16O4 . It has an average mass of 200.232 Da and a monoisotopic mass of 200.104858 Da .Chemical Reactions Analysis
DMCD is used in the synthesis of polyester resins, polyamides, alkyds, and plasticizers . The reaction of DMCD with glycols or polyols is a transesterification . Methanol, rather than water, evolves from the reaction .Physical And Chemical Properties Analysis
DMCD is a low melting, cycloaliphatic diester . It has an average mass of 200.232 Da and a monoisotopic mass of 200.104858 Da . It has excellent hardness/flexibility balance, excellent weathering, good hydrolytic stability, improved chemical, stain, corrosion, and humidity resistance, low color, and lower resin solution viscosity compared to aromatic acids .Scientific Research Applications
Toxicological Profile and Environmental Impact
DMC, as part of a study on the toxicity of crude 4-methylcyclohexanemethanol (MCHM), was investigated for its potential toxicological effects. The study concluded that DMC and related compounds exhibit low to moderate acute and subchronic oral toxicity. It was found not to be a skin sensitizer below certain doses, indicating that at plausible human exposures, it does not cause an allergic response. Moreover, DMC did not demonstrate developmental toxicity in rat studies, suggesting its relative safety in environmental spill scenarios (Paustenbach et al., 2015).
Application in Fuel Technology
Research into dimethyl ether (DME), a compound related to DMC, highlights its potential as an alternative fuel to conventional diesel for compression ignition (CI) engines. DME exhibits low NOx, HC, and CO emissions, with very low particulate matter emissions due to its molecular structure. The study reviews the fuel properties, spray and atomization characteristics, combustion performance, and exhaust emission characteristics of DME, addressing technological challenges for its application in engine systems (Park & Lee, 2014).
Contributions to Materials Science
The exploration of DMC and its derivatives extends to materials science, where these compounds are utilized for their physicochemical properties. For instance, dimethyl sulfoxide (DMSO) has been widely used in cell biology for its effects on the stability and dynamics of biomembranes. This review covers the interaction between DMSO and membranes, particularly with lipid components of cell membranes, affecting model membrane systems (Yu & Quinn, 1998).
Mechanism of Action
Safety and Hazards
Future Directions
DMCD is a chemical intermediate for the preparation of stabilizers, polymers, synthetic lubricants, hydroperoxides . It can be used to make polyester polyols for polyurethane coatings for automotive, industrial maintenance, transportation, and aerospace applications . It is available as a partially crystallized liquid in drums or in molten form via tank truck .
properties
IUPAC Name |
dimethyl cyclohexane-1,4-dicarboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16O4/c1-13-9(11)7-3-5-8(6-4-7)10(12)14-2/h7-8H,3-6H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LNGAGQAGYITKCW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1CCC(CC1)C(=O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID3026566, DTXSID1029255 |
Source
|
| Record name | Dimethyl cyclohexane-1,4-dicarboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID3026566 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Dimethyl trans-cyclohexane-1,4-dicarboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID1029255 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
200.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Other Solid, Liquid, Solid; [HSDB] Clear colorless liquid; mp = 24-27 deg C; [MSDSonline] |
Source
|
| Record name | 1,4-Cyclohexanedicarboxylic acid, 1,4-dimethyl ester, trans- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | 1,4-Cyclohexanedicarboxylic acid, 1,4-dimethyl ester | |
| Source | EPA Chemicals under the TSCA | |
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| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Dimethyl hexahydroterephthalate | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
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Boiling Point |
265 °C (mixed isomer) |
Source
|
| Record name | DIMETHYL HEXAHYDROTEREPHTHALATE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5284 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Solubility |
In water, 12,000 mg/L at 25 °C, Soluble in all proportions in most organic solvents |
Source
|
| Record name | DIMETHYL HEXAHYDROTEREPHTHALATE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5284 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Density |
Specific gravity: 1.102 at 35 °C/4 °C, Density: 1.095 - 1.097 g/cu cm at 30 °C |
Source
|
| Record name | DIMETHYL HEXAHYDROTEREPHTHALATE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5284 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Vapor Density |
6.91 (Air = 1) |
Source
|
| Record name | DIMETHYL HEXAHYDROTEREPHTHALATE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5284 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Vapor Pressure |
0.08 [mmHg], 0.00441 mm Hg at 25 °C /Extrapolated from data at higher temperatures/ |
Source
|
| Record name | Dimethyl hexahydroterephthalate | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/4948 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
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| Record name | DIMETHYL HEXAHYDROTEREPHTHALATE | |
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| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5284 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Product Name |
Dimethyl 1,4-cyclohexanedicarboxylate | |
Color/Form |
Partially crystalline solid, Clear colorless liquid | |
CAS RN |
94-60-0, 3399-21-1, 3399-22-2 |
Source
|
| Record name | Dimethyl 1,4-cyclohexanedicarboxylate | |
| Source | CAS Common Chemistry | |
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| Record name | Dimethyl 1,4-cyclohexanedicarboxylate | |
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| Record name | Dimethyl 1,4-cyclohexanedicarboxylate, cis- | |
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| Record name | Dimethyl 1,4-cyclohexanedicarboxylate, trans- | |
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| Record name | 3399-22-2 | |
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| Record name | 1,4-Cyclohexanedicarboxylic acid, 1,4-dimethyl ester, trans- | |
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| Record name | 1,4-Cyclohexanedicarboxylic acid, 1,4-dimethyl ester | |
| Source | EPA Chemicals under the TSCA | |
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| Record name | Dimethyl cyclohexane-1,4-dicarboxylate | |
| Source | EPA DSSTox | |
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| Record name | Dimethyl trans-cyclohexane-1,4-dicarboxylate | |
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| Record name | Dimethyl cyclohexane-1,4-dicarboxylate | |
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| Record name | 1,4-Cyclohexanedicarboxylic acid, 1,4-dimethyl ester, trans | |
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| Record name | Dimethyl trans-1,4-Cyclohexanedicarboxylate | |
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| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | DIMETHYL 1,4-CYCLOHEXANEDICARBOXYLATE, TRANS- | |
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| Record name | DIMETHYL HEXAHYDROTEREPHTHALATE | |
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Melting Point |
14 °C (cis-isomer), 71 °C (trans-isomer) |
Source
|
| Record name | DIMETHYL HEXAHYDROTEREPHTHALATE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5284 | |
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Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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